4-Fluoro-3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid

• IUPAC Name: 4-fluoro-3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• InChI: InChI=1S/C13H16FNO5/c1-13(2,3)20-12(18)15-9-7(11(16)17)5-6-8(14)10(9)19-4/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key: RBNBMIFQYJVYAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC(=C1OC)F)C(=O)O
• Molecular Formula: C13H16FNO5
• Molecular Weight: 285.27 g/mol

Description

The compound “4-Fluoro-3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid” is a type of organic compound. It is a derivative of benzoic acid, which is a type of carboxylic acid.

Synthesis Analysis

The synthesis of this compound could involve the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation, a process not well developed, could be used in the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the formula C8H8BFO4. It has an average mass of 197.956 Da and a monoisotopic mass of 198.049973 Da.

Chemical Reactions Analysis

The compound could undergo various chemical reactions. For instance, it could undergo catalytic protodeboronation of alkyl boronic esters utilizing a radical approach. This process could be paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Physical And Chemical Properties Analysis

The compound has a molecular formula of CHBFO and an average mass of 197.956 Da. More detailed physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not provided in the available resources.